Cas no 2165468-98-2 ((1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo4.2.0octane)

• Product Name: (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo4.2.0octane
• CAS No: 2165468-98-2
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5777268
• PubChem ID: 165521847
• Update Time: 2025-10-28

(1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo4.2.0octane Chemical and Physical Properties

Names and Identifiers

• EN300-1278245
• 2165468-98-2
• (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo[4.2.0]octane
• (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo4.2.0octane

• Inchi： 1S/C10H14N2S/c1-2-11-4-9-7(1)3-8(9)10-5-13-6-12-10/h5-9,11H,1-4H2/t7-,8-,9-/m0/s1
• InChI Key： WPKXOTFYNDAHCY-CIUDSAMLSA-N
• SMILES： S1C=NC(=C1)[C@H]1C[C@@H]2CCNC[C@@H]21

Computed Properties

• Exact Mass: 194.08776963g/mol
• Monoisotopic Mass: 194.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.2Ų

Additional information on (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo4.2.0octane

The (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo[4.2.0]octane: A Comprehensive Overview

The compound (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo[4.2.0]octane (CAS No: 2165468-98-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a thiazole ring, which contributes to its distinct chemical properties and biological activity.

Bicyclic compounds have long been of interest in organic chemistry due to their structural rigidity and potential for diverse reactivity. The 3-azabicyclo[4.2.0]octane framework in this compound provides a rigid scaffold that can be further functionalized for various applications. The substitution of the thiazole ring at the 8-position introduces additional electronic and steric effects, enhancing the compound's versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery and development. The thiazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, making it a valuable component in medicinal chemistry. In the case of (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo[4.2.0]octane, the thiazole group has been shown to enhance the compound's binding affinity to specific protein targets, making it a promising candidate for therapeutic applications.

The stereochemistry of this compound is another critical factor in its functionality. The specific configuration (1S,6R,8S) ensures optimal spatial arrangement of the substituents, which is crucial for achieving desired biological effects. Stereoisomers often exhibit vastly different properties, and this compound's configuration has been optimized through rigorous synthetic studies to maximize its efficacy.

From a synthetic perspective, the construction of bicyclic azabicyclooctanes remains a challenging yet rewarding endeavor. Researchers have employed various strategies, including ring-closing metathesis and tandem cyclization reactions, to synthesize this class of compounds efficiently. The synthesis of (1S,6R,8S)-8-(1,3-thiazol-4-yl)-3-azabicyclo[4.2.0]octane involves a multi-step process that combines advanced catalytic techniques with precise stereochemical control.

In terms of applications, this compound has shown promise in several areas. Its unique structure makes it an ideal candidate for exploring novel drug delivery systems and as a building block for more complex molecules in medicinal chemistry research programs.